Cas no 139124-94-0 (1H-Thieno[3,4-c]pyrazole, 1-benzoyl-4,6-dihydro-, 5,5-dioxide)

• Product Name: 1H-Thieno[3,4-c]pyrazole, 1-benzoyl-4,6-dihydro-, 5,5-dioxide
• CAS No: 139124-94-0
• MF: C₁₂H₁₀N₂O₃S
• MW: 262.284401416779
• CID: 1271728
• Update Time: 2024-08-04

1H-Thieno[3,4-c]pyrazole, 1-benzoyl-4,6-dihydro-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-c]pyrazole, 1-benzoyl-4,6-dihydro-, 5,5-dioxide
• Methanone, (4,6-dihydro-5,5-dioxido-1H-thieno[3,4-c]pyrazol-1-yl)phenyl-

• Inchi： 1S/C12H10N2O3S/c15-12(9-4-2-1-3-5-9)14-11-8-18(16,17)7-10(11)6-13-14/h1-6H,7-8H2
• InChI Key： XYWBDWYICZBUDD-UHFFFAOYSA-N
• SMILES： C(N1C2CS(=O)(=O)CC=2C=N1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 262.0413

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 562.0±60.0 °C(Predicted)
• PSA: 69.03
• pka: -3.77±0.20(Predicted)